2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride

Specification

• CAS No.: 2060057-39-6
• Molecular Formula: C9H20Cl2N2O2S
• Molecular Weight: 291.24 g/mol
• IUPAC Name: 2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide;dihydrochloride
• Standard InChI: InChI=1S/C9H18N2O2S.2ClH/c12-14(13)7-1-2-9(14)8-11-5-3-10-4-6-11;;/h9-10H,1-8H2;2*1H
• Standard InChI Key: CPZWFYUOKPSNBV-UHFFFAOYSA-N
• SMILES: C1CC(S(=O)(=O)C1)CN2CCNCC2.Cl.Cl
• Canonical SMILES: C1CC(S(=O)(=O)C1)CN2CCNCC2.Cl.Cl

Introduction

Chemical Identity and Structure

Chemical Nomenclature and Identifiers

The compound 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride is registered with several key chemical identifiers that facilitate its cataloging and referencing in scientific literature and databases. Table 1 summarizes the essential chemical identifiers associated with this compound:

Identifier	Value
CAS Number	2060057-39-6
Molecular Formula	C₉H₂₀Cl₂N₂O₂S
Molecular Weight	291.24 g/mol
MDL Number	MFCD30497661
PubChem CID	126812361
IUPAC Name	2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide; dihydrochloride
Standard InChI	InChI=1S/C9H18N2O2S.2ClH/c12-14(13)7-1-2-9(14)8-11-5-3-10-4-6-11;;/h9-10H,1-8H2;2*1H
InChI Key	CPZWFYUOKPSNBV-UHFFFAOYSA-N
SMILES	C1CC(S(=O)(=O)C1)CN2CCNCC2.Cl.Cl

The compound is also known by alternative names including 2-((piperazin-1-yl)methyl)-1lambda6-thiolane-1,1-dione dihydrochloride and 2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide dihydrochloride.

Structural Characteristics

The molecular structure of 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride features several distinctive functional groups that contribute to its chemical properties and potential reactivity. The core structure includes:

• A thiolane ring (five-membered saturated ring containing sulfur)

• A sulfone group (S=O bonds) at the 1-position of the thiolane ring

• A methyl linker at the 2-position of the thiolane ring

• A piperazine ring (six-membered heterocycle with two nitrogen atoms) attached to the methyl linker

• Two hydrochloride groups forming the dihydrochloride salt

The compound exists as a salt formed between the free base 2-(piperazin-1-ylmethyl)thiolane 1,1-dioxide and hydrochloric acid. This salt formation significantly affects the compound's solubility, stability, and handling characteristics.

Physical and Chemical Properties

Synthesis and Production

Manufacturing Considerations

Commercial production of 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride follows standard practices for similar organic compounds and pharmaceutical intermediates. According to American Elements, typical bulk packaging includes:

• Palletized plastic 5 gallon/25 kg pails

• Fiber and steel drums

• Super sacks up to 1 ton

• Full container (FCL) or truck load (T/L) quantities

For research quantities and air-sensitive materials, packaging under argon or vacuum may be employed. Standard shipping documentation includes a Certificate of Analysis and Safety Data information. The compound can be produced in various purity grades, including high and ultra-high purity forms (99%, 99.9%, 99.99%, 99.999%, and higher), as well as various standard grades such as ACS, Reagent, Technical, Pharmaceutical, and other specialized grades depending on the intended application.

Hazard Code	Description	Warning Category
H302	Harmful if swallowed	Warning Acute toxicity, oral
H315	Causes skin irritation	Warning Skin corrosion/irritation
H319	Causes serious eye irritation	Warning Serious eye damage/eye irritation
H335	May cause respiratory irritation	Warning Specific target organ toxicity, single exposure; Respiratory tract irritation

These classifications are based on information submitted to the European Chemicals Agency (ECHA) C&L Inventory.

The compound is categorized in the following hazard classes:

• Acute Toxicity 4

• Skin Irritation 2

• Eye Irritation 2A

• Specific Target Organ Toxicity - Single Exposure 3